(5E,7Z,14Z)-10-Chloro-12-hydroxy-9-oxoprosta-5,7,10,14-tetren-1-oic acid methyl ester
(5E,7Z,14Z)-10-Chloro-12-hydroxy-9-oxoprosta-5,7,10,14-tetren-1-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
100295-79-2
VCID:
VC0025504
InChI:
InChI=1S/C21H29ClO4/c1-3-4-5-6-9-12-15-21(25)16-18(22)20(24)17(21)13-10-7-8-11-14-19(23)26-2/h7,9-10,12-13,16,25H,3-6,8,11,14-15H2,1-2H3/b10-7+,12-9-,17-13+/t21-/m1/s1
SMILES:
CCCCCC=CCC1(C=C(C(=O)C1=CC=CCCCC(=O)OC)Cl)O
Molecular Formula:
C21H29ClO4
Molecular Weight:
380.9 g/mol
(5E,7Z,14Z)-10-Chloro-12-hydroxy-9-oxoprosta-5,7,10,14-tetren-1-oic acid methyl ester
CAS No.: 100295-79-2
Main Products
VCID: VC0025504
Molecular Formula: C21H29ClO4
Molecular Weight: 380.9 g/mol
| CAS No. | 100295-79-2 |
|---|---|
| Product Name | (5E,7Z,14Z)-10-Chloro-12-hydroxy-9-oxoprosta-5,7,10,14-tetren-1-oic acid methyl ester |
| Molecular Formula | C21H29ClO4 |
| Molecular Weight | 380.9 g/mol |
| IUPAC Name | methyl (E,7Z)-7-[(2R)-4-chloro-2-hydroxy-2-[(Z)-oct-2-enyl]-5-oxocyclopent-3-en-1-ylidene]hept-5-enoate |
| Standard InChI | InChI=1S/C21H29ClO4/c1-3-4-5-6-9-12-15-21(25)16-18(22)20(24)17(21)13-10-7-8-11-14-19(23)26-2/h7,9-10,12-13,16,25H,3-6,8,11,14-15H2,1-2H3/b10-7+,12-9-,17-13+/t21-/m1/s1 |
| Standard InChIKey | CTIZPKYMYVPNGA-MNSXJSHLSA-N |
| Isomeric SMILES | CCCCC/C=C\C[C@]\1(C=C(C(=O)/C1=C\C=C\CCCC(=O)OC)Cl)O |
| SMILES | CCCCCC=CCC1(C=C(C(=O)C1=CC=CCCCC(=O)OC)Cl)O |
| Canonical SMILES | CCCCCC=CCC1(C=C(C(=O)C1=CC=CCCCC(=O)OC)Cl)O |
| PubChem Compound | 5283224 |
| Last Modified | Nov 11 2021 |
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